Cas no 34122-24-2 (3-Chloro-5,6-diphenylpyrazine-2-carbonitrile)

• Product Name: 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile
• CAS No: 34122-24-2
• MF: C₁₇H₁₀ClN₃
• MW: 291.734402179718
• CID: 3152798
• PubChem ID: 824771
• Update Time: 2025-04-23

3-Chloro-5,6-diphenylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile
• DB-105481
• 34122-24-2
• SCHEMBL8141742
• 3-chloro-5,6-diphenyl-2-pyrazinecarbonitrile
• AC-907/34130060

• Inchi： 1S/C17H10ClN3/c18-17-14(11-19)20-15(12-7-3-1-4-8-12)16(21-17)13-9-5-2-6-10-13/h1-10H
• InChI Key： STILKXBZDCHGBQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 291.0563250Da
• Monoisotopic Mass: 291.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.6Ų

Additional information on 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile

Comprehensive Guide to 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile (CAS No. 34122-24-2): Properties, Applications, and Market Insights

3-Chloro-5,6-diphenylpyrazine-2-carbonitrile (CAS No. 34122-24-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This heterocyclic compound, featuring a pyrazine core substituted with chloro, phenyl, and cyano groups, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular structure, synthesis, applications, and emerging trends related to this compound, while addressing common queries from researchers and industry professionals.

The molecular formula of 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile is C₁₇H₁₀ClN₃, with a molecular weight of 291.73 g/mol. Its structure combines a pyrazine ring with chloro and cyano functional groups, which contribute to its reactivity and versatility in chemical transformations. The presence of two phenyl rings enhances its stability and potential for π-π stacking interactions, making it useful in materials science applications such as organic semiconductors or luminescent materials.

Researchers often inquire about the synthesis of 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile. The compound is typically prepared through multi-step organic reactions starting from readily available precursors. One common approach involves the condensation of appropriately substituted phenylacetonitrile derivatives with chlorinated pyrazine intermediates, followed by purification via recrystallization or column chromatography. The synthetic route is optimized to achieve high yields and purity, which are critical for pharmaceutical applications.

In the pharmaceutical industry, 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile serves as a key intermediate for the development of bioactive molecules. Its structural features make it particularly valuable in medicinal chemistry, where it can be incorporated into drug candidates targeting various diseases. Recent studies have explored its potential in developing kinase inhibitors, which are crucial for cancer treatment. The compound's ability to modulate biological pathways has also sparked interest in neurodegenerative disease research, aligning with current trends in addressing Alzheimer's and Parkinson's diseases.

Beyond pharmaceuticals, 34122-24-2 finds applications in agrochemical research. Its structural motifs are valuable for designing novel pesticides and herbicides with improved efficacy and environmental profiles. With growing concerns about sustainable agriculture and food security, researchers are investigating derivatives of this compound that could offer targeted pest control while minimizing ecological impact. This aligns with the increasing demand for "green chemistry" solutions in the agrochemical sector.

The materials science community has recognized the potential of 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile in developing advanced functional materials. Its conjugated system and electron-withdrawing groups make it interesting for organic electronic applications, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. As the world shifts toward renewable energy solutions, such applications are gaining prominence in scientific literature and industry research.

Market analysis indicates steady growth in demand for 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile, particularly from pharmaceutical and specialty chemical manufacturers. The compound's price fluctuates based on purity requirements and batch sizes, with research-grade samples typically commanding higher prices than industrial-scale quantities. Suppliers are increasingly offering customized synthesis services to meet the specific needs of research institutions and corporations, reflecting the compound's importance in cutting-edge research.

Storage and handling of 34122-24-2 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling the material, in line with general laboratory safety protocols.

Recent advancements in analytical techniques have improved the characterization of 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile. Modern spectroscopic methods, including high-resolution mass spectrometry (HRMS) and multidimensional NMR, provide detailed structural information that aids in quality control and research applications. These analytical capabilities are particularly valuable for researchers investigating structure-activity relationships in drug discovery programs.

The future outlook for 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile appears promising, with potential applications expanding into new areas of chemical research. As computational chemistry and artificial intelligence tools advance, researchers are better equipped to predict and design novel derivatives with tailored properties. This aligns with current trends in digital chemistry and materials informatics, where compounds like 34122-24-2 serve as valuable building blocks for innovation.

For researchers seeking alternatives or related compounds, structural analogs of 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile with modified substituents may offer different properties while maintaining the core pyrazine scaffold. Common variations include compounds with different halogen substitutions or altered phenyl ring substitutions, which can significantly influence reactivity and biological activity. These derivatives are increasingly available from specialty chemical suppliers to support diverse research needs.

In conclusion, 3-Chloro-5,6-diphenylpyrazine-2-carbonitrile (CAS No. 34122-24-2) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative applications in medicine, agriculture, and advanced materials. As research in these fields progresses, this compound is likely to remain an important tool for scientists addressing some of today's most pressing technological and health challenges.